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Compound of Interest

Compound Name: Etravirine D4

Cat. No.: B1139326

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of Etravirine D4, a deuterated form of the non-nucleoside reverse transcriptase
inhibitor, Etravirine. Adherence to these protocols is essential for minimizing risks and
complying with regulatory standards.

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the fundamental safety
and handling precautions for Etravirine D4. The following table summarizes essential
information derived from safety data sheets.
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Parameter

Information

Citation

Chemical Name

4-((4-Amino-5-bromo-6-(4-
cyano-2,6-
dimethylphenoxy)pyrimidin-2-
yl)amino)benzonitrile-2,3,5,6-
d4

[1]

Intended Use

For Research & Development
(R&D) use only. Not for drug,

household, or other uses.

[1]

Personal Protective Equipment
(PPE)

Wear safety goggles, surgical
gloves, and a self-contained
breathing apparatus. Avoid

dust formation.

[1]

Accidental Release Measures

In case of a spill, wear a self-
contained breathing apparatus.
Provide adequate ventilation.
Leaks should be washed with

plenty of water.

[1]

First Aid: Eye Contact

Wash with plenty of water.

[1]

First Aid: Skin Contact

Wash with plenty of water.

First Aid: Ingestion

Seek medical assistance for

gastric lavage.

First Aid: Inhalation

Remove to fresh air. If
necessary, provide artificial

respiration or oxygen.

Storage

Store in a tightly closed
container away from moisture.
If the container has a
desiccant, do not remove it.
Stock solutions should be
stored at -80°C for up to 6
months or -20°C for up to 1
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month in a sealed container,

away from moisture and light.

Procedural Guidance for Disposal

The disposal of Etravirine D4, like other pharmaceutical waste, is governed by stringent
regulations to prevent environmental contamination and potential harm to public health. While
specific regulations for the deuterated form are not explicitly detailed, the disposal should follow
the guidelines for its parent compound, Etravirine, and general protocols for chemical waste.

Step 1: Waste Classification

The first critical step is to determine if the Etravirine D4 waste is classified as hazardous.
Pharmaceutical waste is categorized under the Resource Conservation and Recovery Act
(RCRA).

e Hazardous Waste: This includes chemicals that are toxic, corrosive, reactive, or flammable.
While Etravirine is not explicitly on the P or U lists of hazardous waste, it is crucial to consult
your institution's environmental health and safety (EHS) office for a definitive classification.
Best practices recommend treating uncertain pharmaceutical waste as hazardous to mitigate
risks.

* Non-Hazardous Waste: If deemed non-hazardous, the disposal requirements may be less
stringent, but it should still be managed as chemical waste.

Step 2: Segregation and Containment
Proper segregation of chemical waste is essential for safety and compliance.

o Hazardous Waste: Use a designated, leak-proof, and clearly labeled hazardous waste
container. These containers are often color-coded; for instance, black containers are
commonly used for hazardous pharmaceutical waste.

o Non-Hazardous Waste: Use a separate, clearly labeled container for non-hazardous
chemical waste.
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o Empty Containers: Decontaminate empty containers by rinsing them three times with a
suitable solvent. The rinsate should be collected and disposed of as chemical waste. Scratch
out all personal or proprietary information on the label of the empty container before disposal
or recycling.

Step 3: Disposal of Unused or Expired Etravirine D4
Never dispose of Etravirine D4 by flushing it down the drain or mixing it with regular trash.

e Primary Disposal Method: The preferred method for disposing of unused or expired
medication is through a drug take-back program or a licensed hazardous waste disposal
company. Contact your institution's EHS office to arrange for pickup.

» Alternative Method (if no take-back program is available):
o Remove the Etravirine D4 from its original container.

o Mix it with an unappealing substance such as used coffee grounds, dirt, or cat litter. Do not
crush tablets or capsules.

o Place the mixture in a sealed container, such as a plastic bag.

o Dispose of the sealed container in the designated chemical waste stream as determined
by your EHS office.

Step 4: Documentation

Maintain meticulous records of all disposed chemical waste. For hazardous waste, a uniform
hazardous waste manifest must be used for shipping to a RCRA-permitted facility.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Etravirine D4.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Etravirine D4 Disposal Protocol

Start: Etravirine D4 Waste Generated

Step 1: Classify Waste
(Consult EHS Office)

Is it RCRA

Hazardous? Xe
Hazardous Waste Non-Hazardous Waste
Step 2: Segregate into Step 2: Segregate into

Black Hazardous Waste Container Designated Chemical Waste Container

Step 3: Arrange for Pickup by Step 3: Dispose via
Licensed Hazardous Waste Vendor Institutional Chemical Waste Program

Step 4: Complete Hazardous

Waste Manifest Step 4: Maintain Disposal Records

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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